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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of rubidium nitrate's performance as an

oxidizer, comparing it with common alternatives such as potassium nitrate, ammonium

perchlorate, and potassium chlorate. The information presented herein is compiled from

available experimental data and theoretical calculations to offer an objective overview for

research and development applications.

Quantitative Performance Data
The following table summarizes the key performance indicators for rubidium nitrate and its

alternatives. Direct experimental data for some of rubidium nitrate's performance metrics are

not widely available in public literature; in such cases, values are estimated based on chemical

principles and comparison with analogous compounds.
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Property
Rubidium
Nitrate
(RbNO₃)

Potassium
Nitrate (KNO₃)

Ammonium
Perchlorate
(NH₄ClO₄)

Potassium
Chlorate
(KClO₃)

Molar Mass (

g/mol )
147.47 101.10 117.49 122.55

Decomposition

Temp. (°C)
~310[1][2] ~400[3]

>200

(decomposes

before melting)

[4]

~400

Oxygen Balance

(%)*
+21.7% +39.6% +34.0%[5] +39.2%[5]

Decomposition

Reaction(s)

2RbNO₃ →

2RbNO₂ + O₂ or

2RbNO₃ →

Rb₂O + 2NO₂ +

½O₂[2][6][7]

2KNO₃ →

2KNO₂ + O₂[8][9]

4NH₄ClO₄ →

4HCl + 2N₂ +

5O₂ + 6H₂O[4]

[10]

2KClO₃ → 2KCl

+ 3O₂[11][12]

Heat of

Decomposition

Data not readily

available

Endothermic

(absorbs heat)

Exothermic

(releases heat)

[13]

Exothermic

(releases heat)

[14]

Gas Volume

Generated

Lower (primarily

O₂)

Lower (primarily

O₂)

Higher (N₂, O₂,

HCl, H₂O)

Moderate

(primarily O₂)

Impact & Friction

Sensitivity

Expected to be

low
Low Moderate

High (very

sensitive)[14]

Note on Oxygen Balance: Oxygen balance is calculated based on the assumption of complete

combustion to CO₂, H₂O, the metal oxide (for metallic compounds), and N₂. The formula used

is: OB% = [-1600 / Molar Mass] * (2X + Y/2 + M - Z), where X, Y, Z, and M are the number of

atoms of carbon, hydrogen, oxygen, and metal, respectively[5][15]. For compounds without

carbon or hydrogen, the calculation is simplified to the oxygen available relative to the metal

oxide formation.

Analysis of Performance

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Rubidium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Rubidium_nitrate
https://en.wikipedia.org/wiki/Potassium_nitrate
https://en.wikipedia.org/wiki/Ammonium_perchlorate
https://en.wikipedia.org/wiki/Oxygen_balance
https://en.wikipedia.org/wiki/Oxygen_balance
https://www.sciencemadness.org/smwiki/index.php/Rubidium_nitrate
https://brainly.com/question/13371330
https://www.chemguide.co.uk/inorganic/group1/compounds.html
https://m.youtube.com/watch?v=glNYWeQ4Yxs
https://m.youtube.com/watch?v=UY10iWDomZE
https://en.wikipedia.org/wiki/Ammonium_perchlorate
https://m.youtube.com/watch?v=AbwAK9xoQxw
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/05%3A_The_Composition_of_Potassium_Chlorate_(Experiment)
https://m.youtube.com/watch?v=oRoHl6pirQ8
https://ntrs.nasa.gov/api/citations/19700029187/downloads/19700029187.pdf
https://www.quora.com/What-is-the-decomposition-of-potassium-chlorate-What-is-it-used-for
https://www.quora.com/What-is-the-decomposition-of-potassium-chlorate-What-is-it-used-for
https://en.wikipedia.org/wiki/Oxygen_balance
https://www.scribd.com/document/553520608/OXYGEN-BALANCE-CALCULATION
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rubidium Nitrate (RbNO₃): Rubidium nitrate serves as a competent oxidizer, though it is not

as widely utilized as its potassium counterpart, largely due to its higher cost and molar mass.

Its primary decomposition pathway yields rubidium nitrite and oxygen, similar to other alkali

nitrates[2][7]. This decomposition provides a source of oxygen for combustion reactions. In

pyrotechnics, it is known to impart a red-violet or mauve color to flames[1]. Due to its chemical

similarity to potassium nitrate, it is expected to have low sensitivity to impact and friction.

Potassium Nitrate (KNO₃): A staple in pyrotechnics and solid propellants, potassium nitrate is

valued for its stability, low cost, and predictable performance[3]. It has a significantly positive

oxygen balance, making it an effective oxidizer. Its decomposition is endothermic, which means

it requires a continuous energy input to sustain the release of oxygen[14].

Ammonium Perchlorate (NH₄ClO₄): Ammonium perchlorate is a high-performance oxidizer,

predominantly used in solid rocket propellants[4]. Its high oxygen balance and the generation

of a large volume of gaseous products upon decomposition contribute to its high specific

impulse in propellant formulations. The decomposition of ammonium perchlorate is complex

and exothermic[13].

Potassium Chlorate (KClO₃): Potassium chlorate is a powerful oxidizer with a high oxygen

balance[5]. However, its high sensitivity to shock, friction, and acidic conditions makes it

hazardous to handle, especially in mixtures with sulfur or phosphorus[14]. Its use is generally

limited to applications where its high reactivity is essential and can be safely managed.

Experimental Protocols
The performance of solid oxidizers is typically evaluated using standardized tests that measure

their ability to accelerate the combustion of a fuel. The following protocol is based on the

principles of the UN Test O.1 and EPA Method 1040, which are standard methods for the

classification of oxidizing solids.

Objective:
To determine the relative oxidizing strength of a solid substance by measuring its burning rate

when mixed with a standard combustible material (cellulose).

Materials and Equipment:
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Test oxidizer (e.g., Rubidium Nitrate)

Reference oxidizer (e.g., Potassium Bromate or Potassium Perchlorate)

Fibrous cellulose (dried)

Fume hood

Heat-resistant surface

Conical funnel

Nichrome wire loop (ignition source)

Power supply for the ignition wire

Timer

Balance (accurate to 0.01 g)

Procedure:
Sample Preparation:

Dry the fibrous cellulose at 105°C for at least 4 hours and store it in a desiccator.

Ensure the test oxidizer and reference oxidizer have a particle size distribution appropriate

for the test (typically < 500 µm).

Prepare mixtures of the test oxidizer and cellulose in mass ratios of 1:1 and 4:1.

Prepare a reference mixture of the reference oxidizer and cellulose (e.g., 3:7 ratio for

potassium bromate).

Test Execution:

Conduct the experiment in a fume hood with adequate ventilation.

Weigh approximately 30 g of the mixture to be tested.
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Use the conical funnel to form a pile of the mixture on the heat-resistant surface.

Insert the nichrome wire loop into the base of the pile.

Activate the power supply to heat the wire and ignite the mixture.

Start the timer as soon as ignition is observed.

Record the time until the main combustion reaction ceases.

Data Analysis:

Perform at least five trials for each mixture to obtain an average burning time.

Compare the average burning time of the test mixtures to that of the reference mixture. A

shorter burning time indicates a stronger oxidizing potential.

Visualizing the Assessment Workflow
The following diagram illustrates the logical workflow for assessing the performance of a solid

oxidizer.
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Workflow for assessing solid oxidizer performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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